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Compound of Interest

Compound Name: Cy3.5 alkyne

Cat. No.: B12375166

For researchers, scientists, and drug development professionals, the precise and efficient
labeling of biomolecules is paramount for accurate detection and analysis. The copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of “click chemistry," offers a
robust and bio-orthogonal method for attaching fluorescent probes to target molecules.[1][2][3]
This guide provides a quantitative comparison of Cy3.5 alkyne, a popular orange-red
fluorescent probe, with other common fluorescent alkynes, supported by experimental
protocols and data.

Cy3.5 is a cyanine dye noted for its bright fluorescence and high photostability.[4] A key
advantage of Cy3.5, and the related Cy3, is its tendency to exhibit an anomalous enhancement
in fluorescence upon covalent attachment to proteins.[5] This contrasts with longer-wavelength
cyanine dyes like Cy5 and Cy7, which often suffer from fluorescence quenching when
conjugated to proteins at high dye-to-protein ratios.

Comparative Analysis of Fluorescent Alkyne Probes

The choice of a fluorescent probe depends on several factors, including the specific
application, the instrumentation available, and the spectral properties of the dye. The following
table summarizes the key characteristics of Cy3.5 alkyne and compares it with other widely
used alternatives.
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Parameter

Cy3.5 Alkyne

Cy3 Alkyne

Cy5 Alkyne

Alexa Fluor™
555 Alkyne

Excitation Max

(nm)

~581

~553

~646

~555

Emission Max

(nm)

~596

~569

~662

~565

**Molar
Extinction
Coefficient

(cm—1M~1) **

~150,000

~150,000

~250,000

~150,000

Quantum Yield

~0.15 (free dye)

~0.15 (free dye)

~0.20 (free dye)

~0.10 (free dye)

Fluorescence Fluorescence Prone to Generally high
Performance ] N
enhancement enhancement guenching at photostability
upon . . . .
) ) observed with observed with high labeling and pH
Conjugation . . L : L
proteins. proteins. densities. Insensitivity.
Color Orange-Red Orange Far-Red Orange

Note: Molar extinction coefficient and quantum yield values are representative and can vary

depending on the solvent and conjugation state.

Experimental Protocols

Quantifying the labeling efficiency involves a carefully executed experimental workflow, from

the labeling reaction itself to the final calculation of the degree of labeling.

Diagram of the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) Reaction
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Reactants
Azide-Modified
Biomolecule
Cu(l) Catawg\ Stable Triazole Linkage o Fluorescently Labeled
Ii (e.g., CuSO4 + Na-Ascorbate) o Bioconjugate
Cy3.5 Alkyne
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Start: Prepare Azide-Modified
Biomolecule & Reagents

Perform CuAAC Reaction
with Cy3.5 Alkyne

!

Purify Labeled Conjugate
(e.g., Size-Exclusion Chromatography)

Measure Absorbance
(A280 and A581)

Calculate Degree of Labeling (DOL)

End: Quantified
Labeled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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